Cas no 2648931-59-1 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methoxypropanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methoxypropanoic acid
• CAS No: 2648931-59-1
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 6367951
• PubChem ID: 165568010
• Update Time: 2025-11-03

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methoxypropanoic acid
• EN300-1571431
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]-3-methoxypropanoic acid
• 2648931-59-1

• Inchi： 1S/C24H28N2O7/c1-31-14-21(23(28)29)26-22(27)11-15(32-2)12-25-24(30)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)/t15?,21-/m0/s1
• InChI Key： KOUZYJYIEMSUIN-FXMQYSIJSA-N
• SMILES： O(C(NCC(CC(N[C@H](C(=O)O)COC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 123Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methoxypropanoic acid

Compound CAS No. 2648931-59-1: A Comprehensive Overview

The compound with CAS number 2648931-59-1, also known as (2S)-2-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido)-3-methoxypropanoic acid, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically a modified form of propanoic acid with stereochemical and functional group modifications that enhance its versatility and reactivity.

Recent studies have highlighted the importance of this compound in the field of peptide synthesis. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in organic chemistry, suggests its role in peptide synthesis applications. The Fmoc group is widely used to protect amino groups during solid-phase peptide synthesis (SPPS), enabling precise control over the assembly of peptide chains. This compound's structure, featuring both Fmoc protection and stereochemical specificity at the second carbon atom, makes it an ideal candidate for constructing complex peptides with defined stereochemistry.

In addition to its role in peptide synthesis, this compound has shown promise in the development of novel drug delivery systems. The methoxy groups present in its structure contribute to increased hydrophilicity, potentially enhancing its solubility and bioavailability when incorporated into drug molecules. Recent research has explored the use of such modified amino acids in creating biocompatible polymers and nanoparticles for targeted drug delivery, demonstrating their potential in advancing therapeutic interventions.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and stereochemistry. Key steps include the selective protection of functional groups, stereoselective synthesis to achieve the desired (2S) configuration, and purification techniques such as chromatography to isolate the final product. The use of chiral resolving agents and enantioselective catalysts has been pivotal in achieving high enantiomeric excess, ensuring the compound's suitability for applications requiring high stereochemical purity.

From a structural standpoint, this compound exhibits a unique combination of functional groups that confer both reactivity and stability. The Fmoc group serves not only as a protective moiety but also as a handle for further chemical modifications. The methoxy groups at positions 3 on both propanoic acid and butanamide chains contribute to steric hindrance and electronic effects, influencing the molecule's overall reactivity and interactions with other biomolecules.

Emerging research has also explored the use of this compound in biotechnology applications, particularly in enzyme engineering and protein design. Its ability to act as a building block for custom-designed peptides has opened new avenues for creating enzymes with tailored catalytic activities or proteins with enhanced stability under various environmental conditions.

In conclusion, CAS No. 2648931-59-1 represents a significant advancement in the field of organic chemistry, offering diverse applications across peptide synthesis, drug delivery systems, and biotechnology. Its unique structure and functional group composition make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific discovery is expected to grow significantly.